Cas no 109-20-6 (geranyl isovalerate)

geranyl isovalerate Properties

Names and Identifiers

• geranyl isovalerate
• 1-Isovaleryloxy-3,7-dimethyl-octa-2t,6-dien
• 1-isovaleryloxy-3,7-dimethyl-octa-2t,6-diene
• 3,7
• FEMA 2518
• GERANYL 3-METHYLBUTYRATE
• Geranyl isopentanoate
• Geranyl isovarerate
• geranyl3-methylbutanoate
• Geranylisovalerat
• GERANYLISOVALERIANAT
• Isovaleriansaeure-(3,7-dimethyl-octa-2,6-dienylester)
• Isovaleric acid geranyl
• isovaleric acid-(3,7-dimethyl-octa-2,6-dienyl ester)
• 3,7-dimethyl-, isovalerate, (e)-6-octadien-1-ol
• 3-methyl-, 3,7-dimethyl-2,6-octadienyl ester, (e)-butanoic aci
• 3-methyl-, 3,7-dimethyl-2,6-octadienyl ester, (e)-butyric aci
• isovaleric acid geranyl ester
• geranyl 3-methylbutanoate
• DTXSID50861729
• 3,7-dimethylocta-2,6-dienyl 3-methylbutanoate
• FT-0626666
• FT-0773486
• 3,7-dimethylocta-2,6-dien-1-yl 3-methylbutanoate
• (Z)-3,7-dimethylocta-2,6-dienyl 3-methylbutanoate
• Butanoic acid, 3-methyl-, (2E)-3,7-dimethyl-2,6-octadienyl ester
• +Expand

• MDL： MFCD00036514
• InChIKey： SOUKTGNMIRUIQN-NTEUORMPSA-N
• Inchi： 1S/C15H26O2/c1-12(2)7-6-8-14(5)9-10-17-15(16)11-13(3)4/h7,9,13H,6,8,10-11H2,1-5H3/b14-9+
• SMILES： C/C(=C/C/C=C(/CCOC(CC(C)C)=O)\C)/C

Computed Properties

• Exact Mass: 238.19300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 238.193
• Heavy Atom Count: 17
• Complexity: 281
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 4.26840
• PSA: 26.30000
• Refractive Index: n20/D 1.458(lit.)
• Boiling Point: 279 °C(lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• FEMA: 2518 | GERANYL ISOVALERATE
• Color/Form: Colorless to yellowish liquid, rose aroma, apple and pineapple like base fragrance, sweet apple like sweet taste
• Solubility: Insoluble in water, soluble in most non-volatile oils and ethanol
• Density: 0.89 g/mL at 25 °C(lit.)

geranyl isovalerate Security Information

• RTECS：RG5927700
• WGK Germany：2
• Hazardous Material transportation number：NONH for all modes of transport

geranyl isovalerate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Natural Products and Extracts Flavors and Fragrances Essential Oils